Cas no 2172495-75-7 (ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate)

• Product Name: ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate
• CAS No: 2172495-75-7
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6301689
• PubChem ID: 165602232
• Update Time: 2025-06-20

ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate
• 2172495-75-7
• EN300-1630245

• Inchi： 1S/C13H22O4/c1-2-17-11(14)12(6-3-4-7-12)13(15)8-5-9-16-10-13/h15H,2-10H2,1H3
• InChI Key： SGWGJFNWGHJGPP-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(C(=O)OCC)CCCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate

Introduction to Ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate (CAS No. 2172495-75-7)

Ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate (CAS No. 2172495-75-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of cyclopentane derivatives and features a hydroxyoxane moiety, which contributes to its biological activity and chemical reactivity.

The chemical structure of ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate consists of a cyclopentane ring substituted with a carboxylic acid ester group and a hydroxyoxane ring. The presence of the hydroxyl group in the oxane ring imparts polarity and hydrogen bonding capabilities, which are crucial for its interactions with biological targets. This compound is synthesized through a series of well-defined chemical reactions, including esterification and ring formation, which are meticulously controlled to ensure high purity and yield.

Recent studies have highlighted the potential of ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate has also been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is believed to be mediated by its interaction with viral enzymes and host cell receptors, thereby disrupting the viral life cycle.

The pharmacokinetic properties of ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale Phase II and III trials to further assess its potential as a therapeutic agent.

Beyond its pharmaceutical applications, ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate has also found use in other areas such as materials science and chemical synthesis. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as an intermediate in the synthesis of polymers with tailored properties for applications in drug delivery systems and biomedical devices.

In conclusion, ethyl 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylate (CAS No. 2172495-75-7) is a versatile compound with significant potential in various fields. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.